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Compound of Interest

Compound Name: potassium;phenoxide

Cat. No.: B7822082

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of solid potassium phenoxide (CAS No. 100-67-4), a pivotal reagent in organic
synthesis and pharmaceutical development. This document consolidates critical data on its
appearance, physical characteristics, and structural features, supported by experimental
protocols and data visualizations to facilitate its effective use in a laboratory and industrial
setting.

Physical State and Appearance

Potassium phenoxide is an organic salt that exists as a solid at room temperature.[1][2] Its
appearance is most commonly described as a white to off-white crystalline solid.[1] However,
some sources also report its appearance as white to reddish, hygroscopic crystalline lumps.[3]
[4] The reddish hue may be attributed to impurities or slight decomposition.

A key characteristic of potassium phenoxide is its hygroscopic nature, meaning it readily
absorbs moisture from the atmosphere.[3][4] Therefore, it is crucial to store the compound in
tightly sealed containers under an inert atmosphere to maintain its purity and stability.[3][5]

Quantitative Physical and Chemical Data

The following table summarizes the key quantitative properties of potassium phenoxide,
providing a quick reference for researchers.
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Property Value References
Molecular Formula CeHsKO [11161[7]
Molecular Weight 132.20 g/mol [3114]

Melting Point 103-104 °C [2][6][8]

White to off-white or reddish
Appearance ] ] [11[31[4][5]
crystalline solid

o Very soluble in water; soluble
Solubility 1 alcohol [31[4]

Strongly alkaline (typically 11-
pH of Aqueous Solution 1) 9y (typically [31[8]

Hygroscopicity Hygroscopic [31141[5]

Crystal Structure

The crystal structure of anhydrous potassium phenoxide is not extensively detailed in readily
available literature. However, the structures of its phenol solvates, specifically
CeHs0OK-2CsHsOH and CsHsOK:-3CeHsOH, have been determined using high-resolution
powder X-ray diffraction.[9][10][11]

In these solvated forms, both compounds exhibit polymeric zigzag chains.[9][10][11] The
potassium ions are coordinated at the center of distorted octahedra, which are formed by five
oxygen atoms and one phenyl ring that contributes its 1t electrons.[9][10][11] This structural
arrangement is crucial for understanding its reactivity in solid-state reactions, such as the
Kolbe-Schmitt synthesis.[11] It is important to note that while these polymeric structures are
characteristic of the solid state, potassium phenoxide complexes may be monomeric in
solution, depending on the solvent and ligands present.[12]

Experimental Protocol: Synthesis of Potassium
Phenoxide

The most common and straightforward method for the laboratory synthesis of potassium
phenoxide involves the acid-base reaction between phenol and potassium hydroxide.[8][12]
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Materials and Equipment:

o Phenol (freshly distilled for high purity)
e Potassium hydroxide (KOH)

« Distilled water or methanol

e Round-bottom flask

e Magnetic stirrer and stir bar

» Rotary evaporator

Procedure:

 In a round-bottom flask, dissolve a specific molar amount of phenol in distilled water (or
methanol).

e Add an equimolar amount of potassium hydroxide to the solution.

 Stir the reaction mixture at room temperature for approximately 30 minutes to ensure
complete reaction.[8]

e Remove the solvent (water or methanol) under reduced pressure using a rotary evaporator.

e The resulting solid is potassium phenoxide, which should be dried further in an oven or
under vacuum to remove any residual solvent.[8]

A patent describes a method for preparing anhydrous potassium phenoxide by reacting phenol
dissolved in a hydrocarbon solvent (like toluene) with potassium hydroxide dissolved in a lower-
boiling alcohol (like methanol).[13] The subsequent distillation removes the alcohol and water,
leading to the crystallization of substantially pure potassium phenoxide.[13]

Experimental Workflow: Synthesis and Isolation

The following diagram illustrates the general workflow for the synthesis and isolation of solid
potassium phenoxide in a laboratory setting.
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Caption: Synthesis and Isolation of Potassium Phenoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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